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Compound of Interest

Compound Name: Fluorescent Brightener 85

Cat. No.: B038868

An In-depth Technical Guide to Fluorescent
Brightener 85

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and applications of Fluorescent Brightener 85 (FBA 85), a prominent member of the stilbene
class of optical brightening agents.

Chemical Identity and Structure

Fluorescent Brightener 85 is a complex organic molecule renowned for its ability to absorb
ultraviolet light and re-emit it as visible blue light, thereby imparting a brighter, whiter
appearance to various materials.[1][2] Its chemical identity is well-established, and its structure
is characterized by a central stilbene backbone functionalized with triazine and aniline moieties.

Chemical Structure:

The chemical structure of Fluorescent Brightener 85 is that of a disodium salt of 4,4'-bis[(4-
anilino-6-hydroxyethylamino-1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulfonate.[2][3]

Molecular Formula: C3sH3aN12Na20sS2[2][3]

Molecular Weight: 872.84 g/mol [3]
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CAS Number: 12224-06-5[2][3]

IUPAC Name: disodium;5-[[4-anilino-6-(2-hydroxyethylamino)-1,3,5-triazin-2-ylJamino]-2-[(E)-2-
[4-[[4-anilino-6-(2-hydroxyethylamino)-1,3,5-triazin-2-ylJamino]-2-
sulfonatophenyl]ethenyl]lbenzenesulfonate

Synonyms: Optical Brightener VBL, C.I. Fluorescent Brightener 85, Disodium 4,4'-bis[(4-
anilino-6-hydroxyethylamino-1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulphonate[2][3]

Physicochemical and Spectroscopic Properties

Fluorescent Brightener 85 exhibits properties that are fundamental to its function as an
optical brightener. It is typically supplied as a light yellow powder and is soluble in water.[4]

Spectroscopic Properties

The key to FBA 85's efficacy lies in its absorption and emission characteristics. As a stilbene-
based brightener, it absorbs light in the near-ultraviolet region of the electromagnetic spectrum
and re-emits it in the blue region of the visible spectrum. This fluorescence counteracts the
natural yellow cast of many materials, resulting in a visually whiter appearance.

Property Value

] ) 348-352 nm (Typical for triazine-stilbene
Absorption Maximum (Amax) derivatives)[3]
erivatives

o ) ~420-470 nm (Typical for stilbene-based
Emission Maximum (Aem) briaht )
righteners

0.82-0.91 (Typical for 4,4'-diaminostilbene-2,2'-

Quantum Yield (P) _ o o
disulfonic acid derivatives)[3]

Photostability

A critical property for a fluorescent brightener is its stability upon exposure to light. Stilbene-
based brighteners, including FBA 85, can undergo photo-isomerization from the fluorescent
trans-isomer to the non-fluorescent cis-isomer upon prolonged UV exposure, which can lead to
a reduction in brightening efficiency. They can also be susceptible to photodegradation.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/21065046
https://www.benchchem.com/product/b12710388
https://www.benchchem.com/product/b038868?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/21065046
https://www.benchchem.com/product/b12710388
https://www.benchchem.com/product/b038868?utm_src=pdf-body
https://unilongindustry.com/product/fluorescent-brightener-85-cas-12224-06-5/
https://www.benchchem.com/product/b12710388
https://www.benchchem.com/product/b12710388
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Mechanism of Action
Synthesis Pathway

The synthesis of Fluorescent Brightener 85 is a multi-step process that typically begins with
the reaction of 4,4'-diaminostilbene-2,2'-disulfonic acid with cyanuric chloride. This is followed
by sequential nucleophilic substitution reactions with aniline and then 2-aminoethanol.

Caption: Synthesis of Fluorescent Brightener 85.

Mechanism of Action

The whitening effect of Fluorescent Brightener 85 is a photophysical process. The molecule
absorbs high-energy photons in the UV-A range of the electromagnetic spectrum, causing an
electronic transition to an excited singlet state. The molecule then undergoes rapid vibrational
relaxation to the lowest vibrational level of the excited state before returning to the ground state
via the emission of a lower-energy photon, which corresponds to blue light in the visible
spectrum.
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Caption: Mechanism of Fluorescence for FBA 85.
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Experimental Protocols

High-Performance Liquid Chromatography (HPLC)
Analysis

The quantification and identification of Fluorescent Brightener 85 in various matrices can be
achieved using reverse-phase HPLC coupled with a fluorescence or diode array detector.

Methodology:
e Sample Preparation:

o For solid samples (e.qg., textiles, paper), extract a known weight of the material with a
suitable solvent mixture, such as 30% N,N-dimethylformamide in water, using
ultrasonication.

o Filter the extract through a 0.45 um syringe filter prior to injection.
o For liquid samples (e.g., detergents), dilute an aliquot with the mobile phase.

e Chromatographic Conditions:

[¢]

Column: A C18 or Phenyl-Hexyl column is typically used (e.g., 4.6 x 150 mm, 4 um).

[¢]

Mobile Phase: A gradient elution is often employed using a mixture of an aqueous buffer
(e.g., 10 mM ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol).

[e]

Flow Rate: Typically 1.0 mL/min.

[e]

Injection Volume: 10-20 pL.

e Detection:

o Fluorescence Detector: Excitation wavelength set near the absorption maximum (e.g., 350
nm) and emission wavelength monitored at the fluorescence maximum (e.g., 430 nm).

o Diode Array Detector (DAD): Allows for the acquisition of the full UV-Vis spectrum for peak
identification.
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¢ Quantification:

o Prepare a calibration curve using certified reference standards of Fluorescent Brightener
85 at known concentrations.

o Quantify the amount of FBA 85 in the sample by comparing its peak area to the calibration
curve.

Measurement of Whitening Effect on Textiles

The efficacy of Fluorescent Brightener 85 on a substrate like cotton is quantified by
measuring the change in whiteness. This is typically done using a spectrophotometer and
calculating the CIE Whiteness Index.

Methodology:
e Substrate Preparation:

o Treat a standard textile substrate (e.g., desized, scoured, and bleached cotton fabric) with
a known concentration of Fluorescent Brightener 85 in an aqueous solution. The
application can be done via an exhaustion or padding method.

o Ensure even application and proper drying of the treated fabric.
e Instrumentation:

o A calibrated spectrophotometer with a D65 standard illuminant source is required. The
instrument should be capable of measuring reflectance in both the UV-included and UV-
excluded modes.

e Measurement Procedure:
o Calibrate the spectrophotometer according to the manufacturer's instructions.
o Measure the spectral reflectance of the treated and untreated (control) fabric samples.

o The measurements should be taken at multiple locations on each sample to ensure an
average and representative reading.
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o Data Analysis:
o Using the spectral reflectance data, calculate the tristimulus values (X, Y, Z).

o Calculate the CIE Whiteness Index (WIC) using the following formula for the D65
illuminant and 10° observer:

= WIC =Y + 800(xn - X) + 1700(yn - y)

» Where'Y, x, and y are the tristimulus value and chromaticity coordinates of the sample,
and xn and yn are the chromaticity coordinates of the perfect diffuser.

Applications

Fluorescent Brightener 85 is widely used across several industries due to its effectiveness
and versatility.

Textile Industry: It is applied to natural and synthetic fibers, particularly cotton, to enhance
their whiteness and brightness.

» Detergent Industry: FBA 85 is a common additive in laundry detergents to counteract the
yellowing of fabrics over time and maintain their white appearance.[2]

e Paper Industry: It is used in the manufacturing of high-quality paper to improve its brightness
and whiteness.

e Plastics and Polymers: FBA 85 can be incorporated into various plastics to improve their
optical properties.

o Cosmetics: In some cosmetic formulations, it is used as a color-correcting or whitening
additive.[5]

Environmental and Safety Considerations

While generally considered to have low toxicity, the environmental fate of Fluorescent
Brightener 85 is a subject of ongoing research. Due to its widespread use, it can be released
into aquatic environments through wastewater. While it can undergo photodegradation, its
persistence and potential for bioaccumulation are areas of environmental assessment.
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Standard safety precautions should be followed when handling the pure compound in an
industrial or laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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